4-Tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one

Specification

• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one
• Standard InChI: InChI=1S/C8H14N2O2/c1-8(2,3)6-5(4-11)9-10-7(6)12/h6,11H,4H2,1-3H3,(H,10,12)
• Standard InChI Key: JELDRAGGSYLKGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1C(=NNC1=O)CO

Introduction

Structural Characteristics and Molecular Identification

Molecular Architecture

The compound’s IUPAC name, 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one, reflects its substitution pattern: a tert-butyl group at position 4, a hydroxymethyl group at position 3, and a ketone at position 5 (Figure 1). The dihydropyrazole core exhibits partial unsaturation, with one double bond between N1 and C2, rendering the molecule planar and conducive to π-π interactions. The tert-butyl group introduces steric bulk, potentially influencing binding affinity in biological systems, while the hydroxymethyl moiety enhances solubility in polar solvents.

Table 1: Key Structural Identifiers

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{14}\text{N}_2\text{O}_2$
Molecular Weight	170.21 g/mol
CAS Number	342652-78-2 (AstaTech), 72965068 (PubChem)
SMILES	CC(C)(C)C1C(=NNC1=O)CO
InChIKey	JELDRAGGSYLKGB-UHFFFAOYSA-N

The discrepancy in CAS numbers across sources underscores the importance of cross-referencing identifiers in chemical databases.

Spectroscopic Features

While experimental spectral data (e.g., NMR, IR) for this specific compound is absent in the reviewed literature, analogous dihydropyrazoles exhibit characteristic signals. For instance:

• $^1\text{H}$ NMR: Protons on the hydroxymethyl group ($-\text{CH}_2\text{OH}$) resonate at δ 3.5–4.0 ppm, while tert-butyl protons appear as a singlet near δ 1.2 ppm.

• $^{13}\text{C}$ NMR: The ketone carbonyl (C5) typically shows a signal at δ 170–180 ppm.

Synthesis and Manufacturing

General Synthetic Routes

Dihydropyrazoles are commonly synthesized via cyclocondensation reactions between hydrazines and 1,3-diketones or α,β-unsaturated ketones. For 4-tert-butyl-3-(hydroxymethyl)-1,4-dihydropyrazol-5-one, a plausible pathway involves:

• Formation of the Pyrazole Ring: Reacting tert-butyl acetoacetate with hydroxylamine to form a β-keto hydrazone intermediate.

• Functionalization: Introducing the hydroxymethyl group via nucleophilic substitution or oxidation-reduction sequences.

Table 2: Hypothetical Synthesis Steps

Step	Reaction	Reagents/Conditions
1	Cyclocondensation	Hydrazine hydrate, ethanol, reflux
2	Hydroxymethylation	Formaldehyde, NaBH$_4$

Industrial-scale production, as reported by AstaTech, employs optimized conditions to achieve 95% purity, with residual solvents controlled under ICH guidelines.

Physicochemical Properties

Thermal Stability and Solubility

The compound’s melting and boiling points remain unspecified in available data, but its tert-butyl group likely elevates thermal stability compared to non-alkylated analogs. The hydroxymethyl group enhances aqueous solubility, making it suitable for biological assays.

Table 3: Physicochemical Data

Property	Value/Description	Source
Purity	≥95%
Storage	Room temperature, inert atmosphere
Solubility	Soluble in DMSO, ethanol	Inferred

Biological Activity and Applications

Industrial Applications

The tert-butyl group’s lipophilicity makes the compound a candidate for:

• Agrochemicals: As a stabilizer in pesticides.

• Polymer Chemistry: A monomer in heat-resistant resins.